Cas no 114819-07-7 (Heptanoic acid,2-amino-2-methyl-, (2R)-)
114819-07-7 structure
Product Name:Heptanoic acid,2-amino-2-methyl-, (2R)-
CAS No:114819-07-7
MF:C8H17NO2
MW:159.2260825634
CID:130489
PubChem ID:13956154
Update Time:2025-04-19
Heptanoic acid,2-amino-2-methyl-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid,2-amino-2-methyl-, (2R)-
- Heptanoic acid, 2-amino-2-methyl-, (2R)- (9CI)
- SCHEMBL22518917
- 114819-07-7
- (2R)-2-amino-2-methylheptanoic acid
-
- Inchi: 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)/t8-/m1/s1
- InChI Key: HENXVCQQPFPENU-MRVPVSSYSA-N
- SMILES: OC([C@@](C)(CCCCC)N)=O
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Heptanoic acid,2-amino-2-methyl-, (2R)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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